![molecular formula C12H13N3O B1480913 6-(furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098146-89-3](/img/structure/B1480913.png)
6-(furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
6-(Furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole (6FIP) is an organic compound that belongs to the class of heterocyclic compounds. It is an important pharmaceutical intermediate, and has been used in the synthesis of several drugs. 6FIP is a versatile compound that can be used for a variety of applications in the pharmaceutical and biotechnology industries.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including our compound of interest, have shown promising antibacterial properties. They have been studied for their efficacy against both Gram-positive and Gram-negative bacteria . The inclusion of the furan nucleus is a key synthetic strategy in developing new drugs to combat microbial resistance, which is a growing global issue. The antibacterial activity of these compounds is significant, as they offer new avenues to treat infections that are resistant to current antimicrobial medicines.
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds like “6-(furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole” have been recognized for their potent antileishmanial and antimalarial activities . These diseases affect millions worldwide, and the search for new treatments is critical. The compound has been evaluated for its effectiveness against Leishmania species and Plasmodium strains, showing potential as a pharmacophore for the development of new antileishmanial and antimalarial agents.
Anti-inflammatory and Analgesic Properties
The pyrazole moiety is known for its presence in various pharmacological agents with anti-inflammatory and analgesic properties . This suggests that our compound may also possess these beneficial effects, making it a candidate for the development of new anti-inflammatory and pain-relief medications.
Neuroprotective Effects
Recent studies have indicated that novel furan-2-yl-1H-pyrazoles exhibit inhibitory activity against α-synuclein aggregation . This is particularly relevant in the context of neurodegenerative diseases like Parkinson’s, where α-synuclein plays a significant role. The ability to disrupt this aggregation could lead to new therapeutic strategies for such conditions.
Anticancer Potential
Pyrazoles are also being investigated for their anticancer activities. They play an important role in medicinal chemistry due to their wide range of biological applications, including the potential to act as anticancer agents . The structural features of “6-(furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole” make it a compound of interest for cancer research, where it could be used to develop new treatments.
Antioxidant Effects
The antioxidant properties of pyrazoles are another area of interest. These compounds can help in combating oxidative stress, which is a factor in many diseases . The research into the antioxidant capabilities of our compound could lead to its application in preventing or treating conditions caused by oxidative damage.
Mechanism of Action
Target of Action
Furan derivatives, which include this compound, have been noted for their significant role in medicinal chemistry . They have been employed in the creation of numerous innovative antibacterial agents .
Mode of Action
Furan-containing compounds, which include this compound, exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .
Biochemical Pathways
Furan derivatives have been noted for their remarkable therapeutic efficacy .
properties
IUPAC Name |
6-(furan-2-yl)-1-propan-2-ylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O/c1-9(2)14-5-6-15-12(14)8-10(13-15)11-4-3-7-16-11/h3-9H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKVJEWFFBHKCLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CN2C1=CC(=N2)C3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(furan-2-yl)-1-isopropyl-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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